N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)-4-[4-[(4-naphthalen-2-yl-1,3-thiazol-2-yl)carbamoyl]phenoxy]benzamide

• IUPAC Name: N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)-4-[4-[(4-naphthalen-2-yl-1,3-thiazol-2-yl)carbamoyl]phenoxy]benzamide
• InChI: InChI=1S/C40H26N4O3S2/c45-37(43-39-41-35(23-48-39)31-11-9-25-5-1-3-7-29(25)21-31)27-13-17-33(18-14-27)47-34-19-15-28(16-20-34)38(46)44-40-42-36(24-49-40)32-12-10-26-6-2-4-8-30(26)22-32/h1-24H,(H,41,43,45)(H,42,44,46)
• InChI Key: GDYKWPXURAWCMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)OC5=CC=C(C=C5)C(=O)NC6=NC(=CS6)C7=CC8=CC=CC=C8C=C7
• Molecular Formula: C40H26N4O3S2
• Molecular Weight: 674.8 g/mol

Description

N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)-4-[4-[(4-naphthalen-2-yl-1,3-thiazol-2-yl)carbamoyl]phenoxy]benzamide is a useful research compound. Its molecular formula is C40H26N4O3S2 and its molecular weight is 674.79. The purity is usually 95%.
BenchChem offers high-quality N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)-4-[4-[(4-naphthalen-2-yl-1,3-thiazol-2-yl)carbamoyl]phenoxy]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)-4-[4-[(4-naphthalen-2-yl-1,3-thiazol-2-yl)carbamoyl]phenoxy]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electropolymerization and Electrochromic Materials

Compounds containing naphthalene diimide units have been investigated for their electropolymerization capabilities and electrochromic behaviors. For instance, a study by Rybakiewicz et al. (2020) synthesized a compound with naphthalene diimide core-functionalized with carbazole, demonstrating its ability to form a low band gap polymer through electropolymerization. This polymer exhibited ambipolar characteristics, significant electrochromic performance, and multiple redox states, suggesting potential applications in electronic and optoelectronic devices Rybakiewicz et al., 2020.

Anticancer Properties

Benzimidazole derivatives linked to naphthalene have been synthesized and evaluated for their anticancer activities. Salahuddin et al. (2014) explored the synthesis of such compounds and their in vitro anticancer evaluation, identifying some derivatives with moderate activity against breast cancer cell lines. This research indicates the potential therapeutic applications of naphthalene and benzimidazole-based compounds in cancer treatment Salahuddin et al., 2014.

Fluoride Ion Sensing

Compounds with specific structural features have been developed as colorimetric and fluorescent sensors for anions such as fluoride. A study by Younes et al. (2020) synthesized N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives that exhibited significant color changes upon interaction with fluoride ions, demonstrating their applicability in the selective and sensitive detection of fluoride in various environments Younes et al., 2020.

Mechanism of Action

Target of Action

These include enzymes, receptors, and ion channels involved in processes such as inflammation, microbial infection, and cancer .

Mode of Action

The specific mode of action would depend on the nature of the target and the context of the biochemical pathway in which it is involved .

Biochemical Pathways

Thiazole derivatives have been found to impact a wide range of biochemical pathways, often related to their targets’ roles in inflammation, microbial infection, and cancer .

Result of Action

Given the known biological activities of thiazole derivatives, it is likely that this compound could have effects such as anti-inflammatory, antimicrobial, or anticancer activity .